Cas no 83256-18-2 ((E)-2-(2,6-dimethoxy-5-nitropyrimidin-4-yl)-N,N-dimethylethenamine)

• Product name: (E)-2-(2,6-dimethoxy-5-nitropyrimidin-4-yl)-N,N-dimethylethenamine
• CAS No: 83256-18-2
• MF: C₁₀H₁₄N₄O₄
• MW: 254.242561817169
• CID: 1809966
• PubChem ID: 840521

(E)-2-(2,6-dimethoxy-5-nitropyrimidin-4-yl)-N,N-dimethylethenamine Chemical and Physical Properties

Names and Identifiers

• (E)-2-(2,6-dimethoxy-5-nitropyrimidin-4-yl)-N,N-dimethylethenamine
• [2-(2,6-Dimethoxy-5-nitro-pyrimidin-4-yl)-vinyl]-dimethyl-amine
• ethenamine, 2-(2,6-dimethoxy-5-nitro-4-pyrimidinyl)-N,N-dimethyl-, (E)-
• AKOS000523077
• BAS 00537893
• HMS2766I03
• NCGC00245484-01
• SMR000280079
• ETHENAMINE, 2-(2,6-DIMETHOXY-5-NITRO-4-PYRIMIDINYL)-N,N-DIMETHYL-
• 2-(2,6-Dimethoxy-5-nitro-4-pyrimidinyl)-N,N-dimethylethenamine
• Z56765915
• 83256-18-2
• SR-01000311811-1
• SR-01000311811
• BRN 4694966
• MLS000717112
• CHEMBL1484179

• Inchi： InChI=1S/C10H14N4O4/c1-13(2)6-5-7-8(14(15)16)9(17-3)12-10(11-7)18-4/h5-6H,1-4H3/b6-5+
• InChI Key： PIBBRKLIDJCOTC-AATRIKPKSA-N
• SMILES： CN(C)C=CC1=C(C(=NC(=N1)OC)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 254.10150494g/mol
• Monoisotopic Mass: 254.10150494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 93.3Ų